Cas no 1099679-60-3 (2-methyl-6-(4-methylphenyl)morpholine, Mixture of diastereomers)

• Product Name: 2-methyl-6-(4-methylphenyl)morpholine, Mixture of diastereomers
• CAS No: 1099679-60-3
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• MDL: MFCD11652970
• CID: 5668772
• PubChem ID: 43367046
• Update Time: 2023-11-24

2-methyl-6-(4-methylphenyl)morpholine, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• 1099679-60-3
• CS-0243713
• NS-01802
• MFCD11652970
• AKOS009386500
• 2-methyl-6-(4-methylphenyl)morpholine
• EN300-2674663
• Morpholine,2-methyl-6-(4-methylphenyl)-
• 2-methyl-6-(4-methylphenyl)morpholine, Mixture of diastereomers

• MDL： MFCD11652970
• Inchi： 1S/C12H17NO/c1-9-3-5-11(6-4-9)12-8-13-7-10(2)14-12/h3-6,10,12-13H,7-8H2,1-2H3
• InChI Key： HPWKEMXFKJMAMD-UHFFFAOYSA-N
• SMILES： O1C(C)CNCC1C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 191.131014166g/mol
• Monoisotopic Mass: 191.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 0.986±0.06 g/cm3(Predicted)
• Boiling Point: 305.6±32.0 °C(Predicted)
• pka: 8.63±0.60(Predicted)